(11Z)-N-(4-methylphenyl)-11-[(3,4,5-trimethoxyphenyl)imino]-2,3,6,7-tetrahydro-1H,5H,11H-pyrano[2,3-f]pyrido[3,2,1-ij]quinoline-10-carboxamide

• IUPAC Name: N-(4-methylphenyl)-4-(3,4,5-trimethoxyphenyl)imino-3-oxa-13-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1,5,7,9(17)-tetraene-5-carboxamide
• InChI: InChI=1S/C32H33N3O5/c1-19-9-11-22(12-10-19)33-31(36)25-16-21-15-20-7-5-13-35-14-6-8-24(28(20)35)29(21)40-32(25)34-23-17-26(37-2)30(39-4)27(18-23)38-3/h9-12,15-18H,5-8,13-14H2,1-4H3,(H,33,36)
• InChI Key: DGHWVVVMJAVKAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)C2=CC3=CC4=C5C(=C3OC2=NC6=CC(=C(C(=C6)OC)OC)OC)CCCN5CCC4
• Molecular Formula: C32H33N3O5
• Molecular Weight: 539.6 g/mol

Description

Synthesis Analysis

This involves detailing the chemical reactions used to synthesize the compound. It includes the reactants, conditions, catalysts, and the yield of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the molecular structure and stereochemistry of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the reactants, products, conditions, and mechanisms of the reactions.

Physical And Chemical Properties Analysis

This includes studying properties like melting point, boiling point, solubility, density, and reactivity.

Mechanism of Action

For biologically active compounds, the mechanism of action refers to its biochemical interaction that results in a pharmacological response. This could involve binding to a receptor, inhibiting an enzyme, or other cellular responses.

Safety and Hazards

This involves studying the toxicological properties of the compound. It includes its LD50, safety precautions to be taken while handling it, and its environmental impact.